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Compound of Interest

Compound Name: Cy5 alkyne

Cat. No.: B8234907

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cy5 alkyne, a far-red fluorescent probe
widely utilized in biological research. We will delve into its core photophysical properties,
provide detailed experimental protocols for its application in click chemistry, and explore its use
in studying cellular signaling pathways.

Core Concepts: Photophysical Properties of Cy5
Alkyne

Cy5 alkyne is a member of the cyanine dye family, characterized by its high molar extinction
coefficient and good quantum yield, making it a bright and photostable fluorophore.[1][2] Its
fluorescence emission in the far-red region of the spectrum is particularly advantageous for
biological imaging, as it minimizes autofluorescence from endogenous cellular components.[3]
The alkyne functional group enables its covalent attachment to azide-modified biomolecules via
the highly efficient and specific copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC),
commonly known as "click chemistry".[1][4]

The spectral properties of Cy5 alkyne are nearly identical to those of other Cy5-based dyes
and Alexa Fluor® 647.[4][5] Its fluorescence is stable over a broad pH range, from 4 to 10.[4][5]

Table 1: Photophysical Properties of Cy5 Alkyne
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Property Value Reference(s)
Excitation Maximum (Aex) ~646 - 650 nm [1112][6]
Emission Maximum (Aem) ~662 - 680 nm [1][2][6]
Molar Extinction Coefficient (g) ~250,000 cm~—tM—1 [1][41[6]
Fluorescence Quantum Yield

~0.2 [1][6]
(P)
Recommended Laser Lines 633 nm, 647 nm [4][5]

Table 2: Comparison of Cy5 Alkyne and Alexa Fluor® 647 Alkyne

For researchers selecting a far-red fluorescent alkyne, a comparison with the commonly used
Alexa Fluor® 647 alkyne is often necessary. While spectrally very similar, there can be subtle
differences in photostability and brightness in specific applications.

Alexa Fluor® 647

Property Cy5 Alkyne Reference(s)
Alkyne
Excitation Maximum
~646 - 650 nm ~650 nm [11I7]
(Aex)
Emission Maximum
~662 - 680 nm ~665 nm [1107]
(Aem)
Molar Extinction
o ~250,000 cm~tM~1 ~239,000 cm—tM-1 [4117]
Coefficient (g)
Fluorescence Generally considered
_ ~0.2 , [1](8]
Quantum Yield (®) higher
- Generally considered
Photostability Good ) [819]
higher

Experimental Applications and Protocols
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The primary application of Cy5 alkyne is its use in click chemistry to label and visualize azide-
modified biomolecules. This is often achieved through metabolic labeling, where cells are
incubated with a precursor molecule containing an azide group, which is then incorporated into
a specific class of biomolecules (e.g., proteins, glycans, lipids).

General Workflow for Metabolic Labeling and Click
Chemistry

The following diagram illustrates the general workflow for labeling and detecting biomolecules
using metabolic incorporation of an azide-containing precursor followed by click chemistry with
Cy5 alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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